Cas no 124709-72-4 (Benzeneacetic acid, -alpha-,4-dimethyl-, (-alpha-S)- (9CI))

• Product Name: Benzeneacetic acid, -alpha-,4-dimethyl-, (-alpha-S)- (9CI)
• CAS No: 124709-72-4
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 896666
• PubChem ID: 6951184
• Update Time: 2025-09-27

Benzeneacetic acid, -alpha-,4-dimethyl-, (-alpha-S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, -alpha-,4-dimethyl-, (-alpha-S)- (9CI)
• (S)-(+)-2-(P-TOLYL)PROPIONIC ACID
• Benzeneacetic acid, alpha,4-dimethyl-, (alphaS)-
• Q27290609
• (S)-2-(4-Methylphenyl)propionic acid
• Benzeneacetic acid, alpha,4-dimethyl-, (S)-
• 124709-72-4
• CS-0498831
• G74954
• (S)-2-(4-Methylphenyl)propanoic acid
• SCHEMBL597882
• (2S)-2-(4-methylphenyl)propanoic acid
• 2-(4-Methylphenyl)propionic acid, (S)-
• (S)-2-(p-Tolyl)propanoic acid
• DTXSID501290980
• U2ZQO15R5B
• BENZENEACETIC ACID, .ALPHA.,4-DIMETHYL-, (.ALPHA.S)-
• (+)-2-(4-Methylphenyl)propionic acid
• BENZENEACETIC ACID, .ALPHA.,4-DIMETHYL-, (S)-
• EN300-717287
• UNII-U2ZQO15R5B

• Inchi： 1S/C10H12O2/c1-7-3-5-9(6-4-7)8(2)10(11)12/h3-6,8H,1-2H3,(H,11,12)
• InChI Key： KDYOFXPLHVSIHS-UHFFFAOYSA-N
• SMILES： CC(C1C=CC(C)=CC=1)C(=O)O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids